Cas no 2108083-66-3 (methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate)

• Product Name: methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate
• CAS No: 2108083-66-3
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 6507980
• PubChem ID: 165762471
• Update Time: 2025-07-21

methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate
• EN300-1779987
• 2108083-66-3

• Inchi： 1S/C7H10N2O2S/c1-11-7(10)5(2-8)6-3-12-4-9-6/h3-5H,2,8H2,1H3
• InChI Key： ZPPFMBYFGQWFPM-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(C(=O)OC)CN

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate

Methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate (CAS No. 2108083-66-3): A Comprehensive Overview

Methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate, identified by its CAS number 2108083-66-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group and a thiazole ring, make it a valuable candidate for further investigation in drug discovery and development.

The methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate molecule exhibits a unique chemical profile that positions it as a promising intermediate in synthetic chemistry. The thiazole moiety is a key structural element that contributes to its biological relevance, as thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of the amino group and the thiazole ring in this compound suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between Methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate and biological receptors. Studies have shown that the thiazole ring can effectively engage with specific binding sites on enzymes and receptors, leading to modulatory effects on cellular processes. This has prompted researchers to explore its potential as a lead compound in the development of novel therapeutic agents.

In the realm of drug discovery, the synthesis and characterization of Methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate have been facilitated by modern synthetic techniques. The availability of high-quality starting materials and advanced catalytic methods has enabled the efficient preparation of this compound in multi-step synthetic routes. These synthetic strategies not only highlight the versatility of organic chemistry but also underscore the importance of structural diversity in drug design.

The biological activity of Methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate has been evaluated through various in vitro assays. Preliminary studies have demonstrated its potential inhibitory effects on certain enzymes and its ability to modulate signaling pathways relevant to diseases such as cancer and inflammation. These findings are consistent with the known biological properties of thiazole derivatives and provide a rationale for further exploration of this compound's therapeutic potential.

The role of computational methods in understanding the pharmacological properties of Methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding affinity and interaction mechanisms with biological targets. These computational approaches complement experimental data and offer a more comprehensive understanding of the compound's behavior at the molecular level.

Future research directions for Methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate include exploring its pharmacokinetic profile and conducting preclinical studies to assess its safety and efficacy. The integration of traditional pharmacological assays with cutting-edge technologies such as high-throughput screening (HTS) will expedite the identification of optimized derivatives with enhanced activity.

The synthesis of analogs based on the core structure of Methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate represents another promising avenue for research. By modifying functional groups or introducing additional heterocyclic moieties, scientists can generate libraries of compounds with tailored properties. Such libraries are essential for identifying novel lead structures that may exhibit superior pharmacological profiles.

The growing interest in natural product-inspired scaffolds has also influenced the investigation of derivatives like Methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate. Natural products often serve as inspiration for drug discovery due to their complex structures and diverse biological activities. By incorporating elements from natural products into synthetic molecules, researchers can develop compounds with unique properties that may not be achievable through traditional synthetic routes.

The impact of green chemistry principles on the synthesis of Methyl 3-amino-2-(1,3-thiazol-4-yl)propanoate is another area of significance. The adoption of sustainable synthetic methods not only reduces environmental impact but also enhances cost-effectiveness and scalability. Green chemistry approaches such as catalytic asymmetric synthesis and solvent-free reactions are increasingly being employed to produce this compound efficiently.

In conclusion, methyl 3-amino-2-(1,3-thiazol-4-yloxy)propanoate (CAS No. 2108083_66_33 is a multifaceted compound with considerable potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.